Cas no 537697-28-2 (O-Methyl-d-threonine)

• Product Name: O-Methyl-d-threonine
• CAS No: 537697-28-2
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• MDL: MFCD09752879
• CID: 2356021
• PubChem ID: 21139509
• Update Time: 2025-10-28

O-Methyl-d-threonine Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-2-Amino-3-methoxybutanoic acid
• O-methyl-d-threonine
• H-D-Thr(Me)-OH
• DD87766E-886C-4057-B1E9-03E1F29FE69E
• CS-0043555
• 537697-28-2
• AS-57270
• EN300-1697793
• MFCD09752879
• SCHEMBL6092471
• (2R,3S)-2-Amino-3-methoxybutanoicacid
• A11792
• AKOS030525225
• O-Methyl-d-threonine

• MDL： MFCD09752879
• Inchi： 1S/C5H11NO3/c1-3(9-2)4(6)5(7)8/h3-4H,6H2,1-2H3,(H,7,8)/t3-,4+/m0/s1
• InChI Key： FYCWLJLGIAUCCL-IUYQGCFVSA-N
• SMILES： O(C)[C@@H](C)[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 133.07389321g/mol
• Monoisotopic Mass: 133.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: -3.1

Experimental Properties

• Density: 1.143±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 214-215 °C (decomposition)
• Boiling Point: 248.0±30.0 ºC (760 Torr),
• Flash Point: 103.8±24.6 ºC,
• Solubility: Soluble (410 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on O-Methyl-d-threonine

Introduction to O-Methyl-d-threonine (CAS No: 537697-28-2) and Its Emerging Applications in Modern Research

O-Methyl-d-threonine, identified by the Chemical Abstracts Service Number (CAS No) 537697-28-2, is a chemically modified form of the naturally occurring amino acid threonine. This compound has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential biological activities. The introduction of a methyl group at the oxygen position enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for therapeutic applications.

The molecular structure of O-Methyl-d-threonine (CAS No: 537697-28-2) consists of a dextrorotatory (d-) configuration of threonine with an additional methoxy group at the hydroxyl position. This modification imparts distinct physicochemical characteristics, including improved solubility in certain solvents and altered metabolic pathways. Such properties have positioned this compound as a key player in the development of novel drug formulations and biochemical assays.

In recent years, O-Methyl-d-threonine has been extensively studied for its role in enzyme inhibition and modulation of metabolic pathways. Research has demonstrated its potential as a substrate or inhibitor in various enzymatic reactions, particularly those involving serine/threonine kinases. These kinases are critical regulators of cellular signaling pathways, making them prime targets for therapeutic intervention in diseases such as cancer, diabetes, and neurodegenerative disorders. The unique reactivity of O-Methyl-d-threonine allows it to interact with these enzymes in ways that can either enhance or inhibit their activity, providing a versatile tool for drug discovery.

One of the most compelling applications of O-Methyl-d-threonine (CAS No: 537697-28-2) is in the field of proteostasis, where it has been shown to influence protein folding and degradation processes. Misfolded or aggregated proteins are implicated in numerous pathological conditions, including Alzheimer's disease and cystic fibrosis. By modulating chaperone-mediated autophagy and other degradation pathways, O-Methyl-d-threonine offers a potential therapeutic strategy to mitigate these conditions. Preliminary studies have indicated that this compound can enhance the clearance of misfolded proteins without disrupting normal cellular functions.

The synthesis of O-Methyl-d-threonine is another area where this compound has shown promise. Advanced synthetic methodologies have enabled the production of high-purity batches suitable for both laboratory research and industrial applications. Techniques such as enzymatic methylation and chiral resolution have been employed to achieve optimal yields and enantiomeric purity. These advancements not only facilitate further research but also open doors for large-scale production, making O-Methyl-d-threonine more accessible to researchers worldwide.

Moreover, O-Methyl-d-threonine has found utility in the development of diagnostic tools and biomarkers. Its ability to selectively bind to specific proteins or enzymes makes it an excellent candidate for use in immunoassays and other detection methods. For instance, researchers have explored its use in detecting aberrant signaling pathways associated with cancer progression. By serving as a probe or reporter molecule, O-Methyl-d-threonine aids in elucidating complex biological mechanisms and identifying novel therapeutic targets.

The safety profile of O-Methyl-d-threonine (CAS No: 537697-28-2) is another critical consideration in its application. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living systems. These studies have generally shown that O-Methyl-d-threonine is well-tolerated at moderate doses, with minimal adverse effects observed even at higher concentrations. However, further research is warranted to fully understand its long-term implications and potential interactions with other compounds.

In conclusion, O-Methyl-d-threonine, characterized by its CAS Number 537697-28-2, represents a significant advancement in biochemical research. Its unique structural features, combined with its versatile biological activities, make it an invaluable tool for studying enzyme mechanisms, modulating metabolic pathways, and developing novel therapeutic strategies. As research continues to uncover new applications for this compound, its importance in pharmaceutical development is likely to grow even further.